Cas no 923164-63-0 (2,2-dimethyl-N-(4-{(1-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)propanamide)

• Product Name: 2,2-dimethyl-N-(4-{(1-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)propanamide
• CAS No: 923164-63-0
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 6305572
• PubChem ID: 18568234
• Update Time: 2025-05-25

2,2-dimethyl-N-(4-{(1-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-(4-{(1-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)propanamide
• AKOS004952152
• N-(4-(2-oxo-2-((1-phenylethyl)amino)ethyl)thiazol-2-yl)pivalamide
• F2202-1302
• 2,2-dimethyl-N-(4-{[(1-phenylethyl)carbamoyl]methyl}-1,3-thiazol-2-yl)propanamide
• 923164-63-0
• 2,2-dimethyl-N-[4-[2-oxo-2-(1-phenylethylamino)ethyl]-1,3-thiazol-2-yl]propanamide

• Inchi： 1S/C18H23N3O2S/c1-12(13-8-6-5-7-9-13)19-15(22)10-14-11-24-17(20-14)21-16(23)18(2,3)4/h5-9,11-12H,10H2,1-4H3,(H,19,22)(H,20,21,23)
• InChI Key： UGJSTKWPJILWSJ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC(C)C2C=CC=CC=2)=O)N=C1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2-dimethyl-N-(4-{(1-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)propanamide

Compound CAS No 923164-63-0: 2,2-Dimethyl-N-(4-{(1-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)propanamide

The compound with CAS No 923164-63-0, named 2,2-dimethyl-N-(4-{(1-phenylethyl)carbamoylmethyl}-1,3-thiazol-2-yl)propanamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides and features a thiazole ring as a central structural component. The thiazole moiety is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, which is known for its stability and reactivity in various chemical reactions.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. The thiazole ring in this compound serves as a versatile scaffold for attaching various functional groups. In this case, the thiazole is substituted at position 4 with a carboxylic acid derivative, specifically (1-phenylethyl)carbamoylmethyl, which introduces additional complexity and functionality to the molecule. The presence of this substituent enhances the compound's ability to interact with biological targets, making it a promising candidate for therapeutic applications.

The propanamide group attached to the thiazole ring further contributes to the molecule's properties. Propanamide groups are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility and bioavailability. This feature is particularly advantageous in drug design, where solubility and absorption are critical factors for efficacy.

Recent research has focused on the synthesis and characterization of similar compounds to understand their pharmacokinetic properties better. For instance, studies have explored the use of microwave-assisted synthesis to optimize the production of this compound. Microwave synthesis offers several advantages over traditional methods, including shorter reaction times and higher yields. This approach has been instrumental in scaling up the production of CAS No 923164-63-0 for preclinical testing.

In terms of applications, this compound has shown potential in the field of oncology. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation. The thiazole ring and its substituents play a crucial role in targeting these enzymes selectively. Additionally, computational studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good absorption and low toxicity in preclinical models.

Another area of interest is its application in inflammation-related diseases. The compound's ability to modulate inflammatory pathways has been explored in recent studies. Researchers have found that it can inhibit key inflammatory mediators without causing significant side effects in experimental models. This dual functionality—anticancer and anti-inflammatory—positions it as a multi-target therapeutic agent with broad clinical applicability.

The synthesis of CAS No 923164-63-0 involves a series of well-established organic reactions. The starting material is typically a substituted thiazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The use of protecting groups during synthesis ensures high yields and purity of the final product.

Moreover, advancements in analytical techniques have enabled precise characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm its molecular structure and purity. These techniques provide critical insights into the compound's stability under different conditions, which is essential for its storage and handling.

In conclusion, CAS No 923164-63-0 represents a significant advancement in organic chemistry with promising applications in drug development. Its unique structure combining a thiazole ring with functional groups like propanamide makes it a versatile molecule for targeting diverse biological systems. As research continues to uncover its full potential, this compound stands at the forefront of innovative therapeutic solutions.